2-Butoxy-1,1-difluorocyclopropane

• CAS RN: 133744-89-5
• Molecular Formula: C7H12F2O
• Molecular Weight: 150.17 g/mol
• IUPAC Name: 2-butoxy-1,1-difluorocyclopropane
• InChI: InChI=1S/C7H12F2O/c1-2-3-4-10-6-5-7(6,8)9/h6H,2-5H2,1H3
• InChI Key: CCRVCHYTQHEPPS-UHFFFAOYSA-N
• SMILES: CCCCOC1CC1(F)F
• synonyms: Cyclopropane, 2-butoxy-1,1-difluoro- (9CI)

Description

2-Butoxy-1,1-difluorocyclopropane, also known as BDFCP, is a cyclopropane-containing compound that has gained significant attention in the scientific community due to its unique properties and potential applications. BDFCP is a colorless liquid that is highly volatile and flammable. It is used primarily in the field of organic chemistry as a reagent and intermediate in the synthesis of various compounds.

Mechanism Of Action

The mechanism of action of 2-Butoxy-1,1-difluorocyclopropane is not fully understood, but it is believed to act as a nucleophile in many chemical reactions. Its cyclopropane-containing structure makes it highly reactive and capable of undergoing various types of chemical transformations. 2-Butoxy-1,1-difluorocyclopropane has been shown to react with a variety of functional groups, including carbonyls, alkenes, and alkynes.
Biochemical and Physiological Effects:
2-Butoxy-1,1-difluorocyclopropane has not been extensively studied for its biochemical and physiological effects. However, it is known to be highly toxic and may cause adverse health effects if ingested or inhaled. It is recommended that 2-Butoxy-1,1-difluorocyclopropane be handled with extreme caution and in accordance with proper safety protocols.

Advantages And Limitations For Lab Experiments

One advantage of using 2-Butoxy-1,1-difluorocyclopropane in lab experiments is its unique cyclopropane-containing structure, which allows for the formation of highly strained and reactive intermediates. This can be useful in facilitating complex chemical reactions and synthesizing complex molecules. However, 2-Butoxy-1,1-difluorocyclopropane is highly volatile and flammable, which can pose safety risks in the lab. Additionally, its toxicity and potential health effects may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-Butoxy-1,1-difluorocyclopropane. One area of interest is the development of new synthetic methods for 2-Butoxy-1,1-difluorocyclopropane and its derivatives. This could lead to the synthesis of novel compounds with unique properties and potential applications. Another area of interest is the study of 2-Butoxy-1,1-difluorocyclopropane's potential as a catalyst in chemical reactions. Its unique cyclopropane-containing structure may make it a useful catalyst for certain types of reactions. Finally, further research is needed to fully understand the biochemical and physiological effects of 2-Butoxy-1,1-difluorocyclopropane and its potential health risks.

Synthesis Methods

The synthesis of 2-Butoxy-1,1-difluorocyclopropane involves the reaction of butoxyfluorocyclopropane with hydrogen fluoride in the presence of a catalyst. The reaction proceeds through a series of steps, including the formation of a cyclopropane intermediate and subsequent fluorination. The yield of 2-Butoxy-1,1-difluorocyclopropane can be improved by optimizing the reaction conditions, such as temperature, pressure, and catalyst concentration.

Scientific Research Applications

2-Butoxy-1,1-difluorocyclopropane has been extensively studied for its potential applications in various fields of science. In organic chemistry, 2-Butoxy-1,1-difluorocyclopropane has been used as a reagent in the synthesis of complex molecules, such as natural products and pharmaceuticals. Its unique cyclopropane-containing structure allows for the formation of highly strained and reactive intermediates, which can be used to facilitate complex chemical reactions.